N-(4-Amino-1,3,5-triazin-2-yl)-N-(1,3-benzodioxol-5-yl)amine

• IUPAC Name: 2-N-(1,3-benzodioxol-5-yl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C10H9N5O2/c11-9-12-4-13-10(15-9)14-6-1-2-7-8(3-6)17-5-16-7/h1-4H,5H2,(H3,11,12,13,14,15)
• InChI Key: YUJRXQGYNRMPJQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC3=NC=NC(=N3)N
• Molecular Formula: C10H9N5O2
• Molecular Weight: 231.21 g/mol

Description

N-(4-Amino-1,3,5-triazin-2-yl)-N-(1,3-benzodioxol-5-yl)amine, commonly known as ATZ, is a herbicide that has been extensively used in agriculture to control weeds. The compound was first synthesized in the 1950s and has since been widely used due to its effectiveness in controlling broadleaf and grassy weeds. The compound has also been studied for its potential applications in scientific research due to its unique chemical properties.

Scientific Research Applications

Herbicide Development

N-(4-Amino-1,3,5-triazin-2-yl)-N-(1,3-benzodioxol-5-yl)amine and its derivatives have been investigated for herbicidal applications. Dietrich et al. (2005) designed a herbicide targeted library of N-[1-(1,3-benzoxazol-2-yl)alkyl]-6-alkyl-1,3,5-triazine-2,4-diamines, showcasing the potential of these compounds in agricultural contexts (Dietrich, Giencke, & Klein, 2005).

Antitubercular and Antimicrobial Potential

The compound has also been explored for its antitubercular and antimicrobial properties. Deohate and Mulani (2020) synthesized derivatives of this compound and evaluated their potential against tuberculosis and other microorganisms, revealing a significant structure-activity relationship (Deohate & Mulani, 2020).

Polymer Development

Yamamoto et al. (2006) explored the use of amino-1,3,5-triazine in the synthesis of polymers. They developed alternating copolymers with substituted 1,3,5-triazine, which exhibited properties like solubility in organic solvents and photoluminescence. This research opens up possibilities for its application in materials science (Yamamoto et al., 2006).

Metal-Organic Frameworks (MOFs)

Das and Mandal (2018) utilized a triazine-based dicarboxylate ligand for the strategic design of an amine-functionalized metal-organic framework (MOF). This MOF demonstrated potential in gas/vapor sorption and nanomolar sensing of pollutants in water, highlighting its environmental applications (Das & Mandal, 2018).

Molecular and Crystal Structure Analysis

Dolzhenko et al. (2011) focused on the molecular and crystal structure of triazine derivatives, which can be essential for understanding their chemical behavior and potential applications in various fields (Dolzhenko et al., 2011).